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Compound of Interest

Compound Name: 3-Chloro-4-nitrophenol

Cat. No.: B188101

Essential Safety and Handling Guide for 3-Chloro-4-
hitrophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Chloro-4-nitrophenol (CAS No. 491-11-2). Adherence to these procedures is essential for
ensuring personal safety and environmental protection in the laboratory.

Hazard Identification and Summary

3-Chloro-4-nitrophenol is a hazardous substance that requires careful handling.[1][2] It is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2]
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Hazard Classification GHS Hazard Statements Signal Word
Acute Toxicity, Oral (Category H302: Harmful if swallowed[1] ]
Warning
4) [2]
] o H315: Causes skin irritation[1] ]
Skin Irritation (Category 2) 2] Warning
o H319: Causes serious eye ]
Eye Irritation (Category 2A) o Warning
irritation[1][2]
Specific Target Organ Toxicity ]
i H335: May cause respiratory ]
— Single Exposure (Category Warning

) irritation[1][2]
3), Respiratory System

Operational Plan: Safe Handling of 3-Chloro-4-
nitrophenol

A systematic approach to handling 3-Chloro-4-nitrophenol is crucial to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls

» Ventilation: Always handle 3-Chloro-4-nitrophenol in a well-ventilated area.[1] A certified
chemical fume hood is required to control airborne dust and vapors.[3]

 Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.[3][4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Chloro-4-nitrophenol:
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PPE Category Specification

Weatr tightly fitting safety goggles with side-
Eye and Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[1] A face shield may also be necessary.[5]

Wear chemical-resistant gloves (e.g., nitrile
rubber) tested according to EN 374.[3][6]

Hand Protection

Wear a standard laboratory coat, fully buttoned.
] [3] For larger quantities or in case of potential
Body Protection ] o . ]
splashing, consider impervious or fire/flame-

resistant clothing.[1]

In situations where dust formation is
Respiratory Protection unavoidable and ventilation is inadequate, a full-

face air-purifying respirator should be used.[5]

Hygiene Practices

e Wash hands thoroughly after handling the chemical.[1][7]

e Do not eat, drink, or smoke in the laboratory area where 3-Chloro-4-nitrophenol is handled.

[1][7]

o Contaminated work clothing should be removed and laundered before reuse.[1][8] Do not
take contaminated clothing home.[8]

Handling and Storage

o Handling: Avoid contact with skin and eyes.[1] Avoid the formation of dust and aerosols.[1]
Use non-sparking tools to prevent ignition sources.[1]

o Storage: Store in a dry, cool, and well-ventilated place.[1][9] Keep the container tightly closed
and store locked up.[1][7] Store separately from incompatible materials such as strong
oxidizing agents and strong bases.[7]
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Caption: Workflow for the safe handling of 3-Chloro-4-nitrophenol.

Disposal Plan: Managing 3-Chloro-4-nitrophenol
Waste

3-Chloro-4-nitrophenol and its containers must be disposed of as hazardous waste.[1][3]
Adherence to institutional and local regulations is mandatory.

Waste Segregation

e Solid Waste:

o Carefully collect unused reagents, contaminated weighing paper, and other solid
materials.[3]

o To minimize dust, lightly moisten the material with a suitable solvent if necessary.[3]
o Place in a clearly labeled, sealed container designated for hazardous solid waste.[3]
e Liquid Waste:

o Collect solutions containing 3-Chloro-4-nitrophenol in a dedicated, sealed, and clearly
labeled hazardous waste container.
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o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.[3]

Spill and Decontamination

 In case of a spill, evacuate the area and ensure it is well-ventilated.[3]
» Wearing appropriate PPE, contain the spill.[3]

e For solid spills, sweep up the material and place it into a suitable container for disposal.[7]
Avoid generating dust.[7]

 For liquid spills, absorb with an inert material and place in a designated hazardous waste
container.

» Decontaminate the spill area thoroughly.

Disposal Method

¢ All waste containing 3-Chloro-4-nitrophenol must be disposed of through an authorized
hazardous waste management provider.[3]

¢ Incineration under controlled conditions is a potential disposal method for nitrophenols.[10]
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Caption: Waste disposal workflow for 3-Chloro-4-nitrophenol.

Emergency Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[1]

Immediately take off contaminated clothing.

Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[7]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

In case of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam.[1] Wear a self-
contained breathing apparatus for firefighting if necessary.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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